1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6-propylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H24N4O4S/c1-4-5-12-10-19-16-14(17(24)21(3)18(25)20(16)2)15(12)27-11-13(23)22-6-8-26-9-7-22/h10H,4-9,11H2,1-3H3
• InChI Key: CWTFVOIFIDWIPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SCC(=O)N3CCOCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol
• CAS No.: 900004-71-9

Description

1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H24N4O4S and its molecular weight is 392.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to "1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione" has focused on synthesizing novel heterocyclic compounds with potential biological activities. For example, the synthesis of new derivatives involving morpholine and thiazolopyrimidine components has been explored to create compounds with enhanced anti-inflammatory and analgesic properties. These compounds have been synthesized through various chemical reactions, including cyclocondensation and nucleophilic substitution, indicating the compound's role in facilitating the development of new pharmaceutical agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Photophysical Properties and Applications

The study of pyrimidine-phthalimide derivatives has revealed their potential in photophysical applications. These compounds exhibit solid-state fluorescence and solvatochromism, making them candidates for pH-sensing applications. This research highlights the versatility of pyrimidine derivatives in developing novel colorimetric sensors and logic gates, showcasing the broader applicability of compounds similar to the one (Yan, Meng, Li, Ge, & Lu, 2017).

Biological Activities

Significant attention has been directed towards exploring the biological activities of related compounds. For instance, the synthesis and characterization of mixed-ligand copper(II) maltolate complexes have shown DNA binding, cleavage capabilities, and notable cytotoxicity against cancer cell lines. This research avenue underscores the potential therapeutic applications of these compounds, including their role in cancer therapy (Barve, Kumbhar, Bhat, Joshi, Butcher, Sonawane, & Joshi, 2009).